Cas no 495-73-8 (Benquinox)

• Product Name: Benquinox
• CAS No: 495-73-8
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 329105
• PubChem ID: 10320
• Update Time: 2025-04-19

Benquinox Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[4-(hydroxyimino)-2,5-cyclohexadien-1-ylidene]hydrazide
• Benquinox
• N'-(4-nitrosophenyl)benzohydrazide
• 2’-(4-hydroxyiminocyclohexa-2,5-dienylidene)benzohydrazide
• Benchinox
• Benguinox
• benzoic acid [4-(hydroxyimino)-2,5-cyclohexadien-1-ylidene]hydrazide
• Cereden
• Cereline
• cerenox
• Lerenox
• N’-[4-(hydroxyimino)cyclohexa-2,5-dien-1-ylidene]benzohydrazide
• Tillantox
• Tserenox
• 1,4-Benzoquinone N'-benzoylhydrazone oxime
• AI3-25668
• EPA Pesticide Chemical Code 281100
• 1,4-Benzoquinone oxime benzoylhydrazone
• BAY 15080
• XVO47UK8V8
• C18924
• 0-09-00-00323 (Beilstein Handbook Reference)
• Benzoic acid, (4-(hydroxyimino)-2,5-cyclohexadien-1-ylidene) hydrazide
• EINECS 207-807-9
• P-BENZOQUINONE 1-BENZOYLHYDRAZON-4-OXIME
• 2'-(4-hydroxyiminocyclohexa-2,5-dienylidene)benzohydrazide
• NS00042553
• CHEBI:82066
• DTXSID2041624
• CEREDON
• 495-73-8
• Benquinox [ISO]
• BRN 3326107
• Benzoic acid, (4-oxo-2,5-cyclohexadien-1-ylidene)hydrazide, oxime
• p-Benzoquinone oxime benzoylhydrazone
• Q27155722
• BENZOIC ACID (4-(HYDROXYIMINO)-2,5-CYCLOHEXADIEN-1-YLIDENE)HYDRAZIDE
• HSDB 2759
• Caswell No. 075B
• BENQUINOX [HSDB]
• Bayer 15080
• Chinonoxim-benzoylhydrazon [German]
• Benzoic acid, (4-oxo-2,5-cyclohexadien-1-ylidene)hydrazide 4-oxime
• SCHEMBL162249
• Benzoic acid, (4-(hydroxyimino)-2,5-cyclohexadien-1-ylidene)hydrazide
• COBH
• Chinonoxim-benzoylhydrazon
• Quinone oxime benzoylhydrazone
• UNII-XVO47UK8V8
• Chinonoxime-benzoylhydrazone
• ORLIFVYIUIQGOA-UHFFFAOYSA-N
• MQIVNMHALJNFMG-UHFFFAOYSA-N

• Inchi： 1S/C13H11N3O2/c17-13(10-4-2-1-3-5-10)15-14-11-6-8-12(16-18)9-7-11/h1-9,14H,(H,15,17)
• InChI Key： ORLIFVYIUIQGOA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NNC1C=CC(=CC=1)N=O

Computed Properties

• Exact Mass: 241.08500
• Monoisotopic Mass: 241.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• Density: 1.2057 (rough estimate)
• Melting Point: No data available
• Boiling Point: 384.02°C (rough estimate)
• Refractive Index: 1.5600 (estimate)
• Solubility: No data available
• PSA: 74.05000
• LogP: 2.11950

Benquinox Security Information

• Hazardous Material transportation number：UN 2588
• Hazard Category Code： 21-25
• Safety Instruction： 36/37-45
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R21; R25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives